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Compound of Interest

Compound Name: CpCo(CO)2

L  Get Quote

Cat. No.: B8544727

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Cyclopentadienylcobalt Dicarbonyl (CpCo(C0)2). It is intended for
researchers, scientists, and drug development professionals to ensure the safe and effective
use of this compound in a laboratory setting.

Chemical and Physical Properties

Cyclopentadienylcobalt dicarbonyl, abbreviated as CpCo(C0)2, is a dark red, air-sensitive
liquid organocobalt compound.[1] It is soluble in common organic solvents but insoluble in
water.[1] Due to its toxic and flammable nature, stringent safety measures are imperative
during its handling and disposal.[2][3]

Property

Value

Molecular Formula

(C5H5)Co(C0)2

Appearance Dark red to black liquid[1]
Boiling Point 139-140 °CJ[2]

Flash Point 26.7 °C (80.1 °F)[1]
Density 1.35 g/cm3[1]

Storage Temperature

2-8 °C[2]
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Hazard Identification and Personal Protective Equipment (PPE)

CpCo(CO)2 is classified as a hazardous substance. It is flammable, toxic if swallowed, in
contact with skin, or inhaled, and may cause allergic skin or respiratory reactions.[3] Long-term
exposure may have adverse health effects. Therefore, adherence to the following PPE
guidelines is mandatory.

Hazard Required Personal Protective Equipment

Use only in a well-ventilated area, preferably in
) a chemical fume hood.[4] If exposure limits are
Inhalation ) ) ]
exceeded, a full-face respirator with appropriate

cartridges (e.g., type ABEK) is necessary.[5]

Wear fire/flame resistant and impervious
clothing.[4] Chemical-resistant gloves (e.qg.,
) nitrile) must be worn and inspected before each
Skin Contact . .
use.[4][5][6] Contaminated clothing should be

removed immediately and washed before reuse.

[2]

Weatr tightly fitting safety goggles with side-
Eye Contact shields.[4] A face shield is required when there
is a risk of splashing.[5][6]

Keep away from heat, sparks, open flames, and

) other ignition sources.[4][7] Use explosion-proof
Fire Hazard ) o )

electrical and ventilating equipment.[4] Use non-

sparking tools.[4]

Experimental Workflow for Handling CpCo(C0O)2

The following diagram outlines the standard operating procedure for the safe handling of
CpCo(CO0)2 from procurement to disposal.
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CpCo(C0)2 Safe Handling Workflow

Preparation

Review Safety Data Sheet (SDS)

\ 4

Ensure proper ventilation (Fume Hood)

\ 4

Assemble and inspect all required PPE

\ 4

Prepare all necessary equipment and reagents

Begin Experiment

Handlin
Y g

Work within a designated area

\ 4

Use non-sparking tools

\ 4

Dispense CpCo(CO)2 carefully

\ 4

Keep container tightly closed when not in use

Post-Handling

Decontaminate work area

\ 4

Remove and properly store or dispose of PPE

\ 4

Wash hands thoroughly

(Generate Waste

Waste E;isposal

Collect waste in a suitable, closed, and labeled container

Dispose of as hazardous waste according to institutional and governmental regulations

Click to download full resolution via product page

Caption: A flowchart outlining the key procedural steps for the safe handling of CpCo(CO)2.
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Detailed Experimental Protocols

Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
and ignition sources.[2][4] The recommended storage temperature is 2-8°C.[2]

» Store the container tightly closed to prevent degradation from prolonged exposure to air.[2]
Handling and Use:

« All handling of CpCo(C0)2 must be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[4]

o Ensure that an eyewash station and safety shower are readily accessible.[5]

o Wear the appropriate PPE as detailed in the table above.

» Use non-sparking tools and explosion-proof equipment to prevent ignition.[4]

e Ground and bond containers and receiving equipment to prevent static discharge.[4]
¢ Avoid inhalation of vapors or mist.[2]

e Avoid contact with skin and eyes.[2]

e Do not eat, drink, or smoke in the handling area.[4]

Accidental Release Measures:

¢ In case of a spill, immediately evacuate the area and remove all ignition sources.[4]
o Ventilate the area of the spill or leak.

» For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,
sand, earth, vermiculite).[3][5]
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e Collect the absorbed material and place it in a suitable, closed container for disposal.[4]

o For large spills, prevent the material from entering sewers or waterways.[5] Contain the spill
and follow the same collection procedure as for a small spill.

e Do not use combustible materials, such as saw-dust, for cleanup.

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[7]

» In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[7]

» In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also
under the eyelids. Immediately call an ophthalmologist.[2]

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Disposal Plan:

» All waste containing CpCo(C0O)2 must be treated as hazardous waste.

o Collect waste in a suitable, closed, and properly labeled container.[4] Do not mix with other
waste.

» Dispose of the waste through a licensed waste disposal contractor in accordance with all
applicable local, state, and federal regulations.[3][4][5]

o Empty containers may retain product residue and should be handled as hazardous waste.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for
Cyclopentadienylcobalt Dicarbonyl (CpCo(C0O)2)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b8544727#personal-protective-
equipment-for-handling-cpco-co-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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